Cas no 919939-61-0 (N-(1,3-benzothiazol-2-yl)-2-(6-nitro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide)

• Product name: N-(1,3-benzothiazol-2-yl)-2-(6-nitro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
• CAS No: 919939-61-0
• MF: C₁₆H₁₀N₄O₅S
• MW: 370.339401721954
• CID: 6530839
• PubChem ID: 17549537

N-(1,3-benzothiazol-2-yl)-2-(6-nitro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-2-(6-nitro-2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
• CHEMBL3343869
• N-(1,3-benzothiazol-2-yl)-2-(6-nitro-2-oxo-1,3-benzoxazol-3-yl)acetamide
• Z166959692
• AKOS033522645
• 919939-61-0
• BDBM50099578
• EN300-26866711

• Inchi： 1S/C16H10N4O5S/c21-14(18-15-17-10-3-1-2-4-13(10)26-15)8-19-11-6-5-9(20(23)24)7-12(11)25-16(19)22/h1-7H,8H2,(H,17,18,21)
• InChI Key： WFIUGHUTRRPWLU-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1NC(CN1C(=O)OC2C=C(C=CC1=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 370.03719061g/mol
• Monoisotopic Mass: 370.03719061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 146Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones